Cas no 108512-03-4 (1-[2-(1-methylethyl)-1H-imidazol-5-yl]-Ethanone)

• Product name: 1-[2-(1-methylethyl)-1H-imidazol-5-yl]-Ethanone
• CAS No: 108512-03-4
• MF: C₈H₁₂N₂O
• MW: 152.19368
• CID: 1098351
• PubChem ID: 13804283

1-[2-(1-methylethyl)-1H-imidazol-5-yl]-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1-methylethyl)-1H-imidazol-5-yl]-Ethanone
• Ethanone, 1-[2-(1-methylethyl)-1H-imidazol-4-yl]- (9CI)
• 108512-03-4
• 1-(2-propan-2-yl-1H-imidazol-5-yl)ethanone
• 2-Isopropyl-4-acetyl-1H-imidazole
• ETHANONE, 1-[2-(1-METHYLETHYL)-1H-IMIDAZOL-4-YL]-
• SCHEMBL5784712
• DB-287199

• Inchi： InChI=1S/C8H12N2O/c1-5(2)8-9-4-7(10-8)6(3)11/h4-5H,1-3H3,(H,9,10)
• InChI Key： RHQWKIDPKKQJHQ-UHFFFAOYSA-N
• SMILES： CC(C)C1=NC=C(N1)C(=O)C

Computed Properties

• Exact Mass: 151.08723
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 42.85